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Compound of Interest

Compound Name: Robtin

Cat. No.: B12321449 Get Quote

An important note on nomenclature: The term "Robtin" can be ambiguous. Scientific literature

predominantly refers to Robinetin (C₁₅H₁₀O₇), a well-researched flavonol with a wide range of

biological activities.[1][2][3] PubChem also lists a compound named "Robtin" with the

molecular formula C₁₅H₁₂O₆, for which there is comparatively less available data. This guide

will focus on the extensively studied Robinetin.

Core Compound Structure and Identification
Robinetin is a naturally occurring polyhydroxylated flavonol.[2][3] Its structure consists of a

flavonoid skeleton with hydroxyl groups at the 3, 5, 7, 3′, and 4′ positions.[2] It is also known by

other names such as Norkanugin, 5-Hydroxyfisetin, and 3,7,3′,4′,5′-Pentahydroxyflavone.[4]

Table 1: Compound Identification
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Identifier Value

IUPAC Name
3,7-dihydroxy-2-(3,4,5-

trihydroxyphenyl)chromen-4-one[5]

Molecular Formula C₁₅H₁₀O₇[6]

CAS Number 490-31-3[5][7]

Canonical SMILES
C1=CC2=C(C=C1O)OC(=C(C2=O)O)C3=CC(=

C(C(=C3)O)O)O

InChI Key SOEDEYVDCDYMMH-UHFFFAOYSA-N[4]

Physicochemical Properties
Robinetin is a yellow to dark yellow solid.[8] Its multiple hydroxyl groups influence its solubility

and reactivity.[7]

Table 2: Physicochemical Data for Robinetin

Property Value Source

Molar Mass 302.24 g/mol [8]

Melting Point 326-328°C [1][8]

Solubility
DMSO: 10 mg/ml, DMF:

slightly soluble
[4]

pKa (predicted) 6.82 ± 0.40 [8]

λmax 367 nm [4]

Biological and Pharmacological Properties
Robinetin exhibits a broad spectrum of biological activities, making it a compound of significant

interest in drug development.[2][3] These activities are largely attributed to its antioxidant and

enzyme-inhibiting properties.
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Antioxidant Activity
The antioxidant capacity of Robinetin is a key feature, contributing to its potential health

benefits by mitigating oxidative stress.[7] The multiple hydroxyl groups in its structure enable it

to donate electrons to neutralize free radicals.[2] The primary mechanisms of its radical

scavenging activity are believed to be hydrogen atom transfer (HAT), single-electron transfer

followed by proton transfer (SET-PT), and sequential proton loss electron transfer (SPLET).[2]

Anti-inflammatory Activity
Flavonoids, including Robinetin, are known to possess anti-inflammatory properties.[9] They

can modulate various signaling pathways involved in inflammation, such as the nuclear factor-

kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) pathways.[10][11] By inhibiting

these pathways, Robinetin can reduce the production of pro-inflammatory cytokines and

mediators.[12]
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Robinetin's Anti-Inflammatory Mechanism of Action.

Anticancer Activity
Robinetin has demonstrated moderate antiproliferative activity in various cancer cell lines.[2][3]

Its anticancer effects are attributed to its ability to induce apoptosis, inhibit cell proliferation, and

modulate signaling pathways involved in cancer progression.[13]

Enzyme Inhibition
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Robinetin has been shown to inhibit several enzymes. Notably, it acts as a competitive inhibitor

of multidrug resistance-associated proteins 1 and 2 (MRP1 and MRP2), with Ki values of 5.0

µM and 8.5 µM, respectively.[2][14] It also inhibits NADH oxidase with an IC₅₀ value of 19

nmol/mg protein and acetylcholinesterase with an IC₅₀ of 456.48 ± 2.57 µM.[4][14]

Table 3: Summary of Robinetin's Biological Activities

Activity Key Findings

Antiviral

Inhibits HIV-1 integrase with IC₅₀ values of 5.9 ±

1.9 µM for 3'-processing and 1.6 ± 0.7 µM for

strand transfer.[14]

Antibacterial

Shows activity against Proteus vulgaris and

Staphylococcus aureus with a MIC of 100

µg/mL for both.[14]

Antiparasitic Exhibits activity against various parasites.

Anti-mutagenic Demonstrates anti-mutagenic properties.[2][3]

Hepatoprotective
In vivo studies indicate hepatoprotective effects.

[2][3]

Anti-necroptotic
Shows a significant cytoprotective effect against

TSZ-induced necroptosis at 50 μM.[2]

Experimental Protocols
This section provides detailed methodologies for key experiments to evaluate the biological

activities of Robinetin.

Antioxidant Activity: DPPH Radical Scavenging Assay
This protocol is adapted for a microplate reader to determine the free radical scavenging

activity of Robinetin.[15][16]
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Preparation

Assay Procedure (96-well plate)

Data Analysis
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Workflow for the DPPH Radical Scavenging Assay.
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Methodology:

Reagent Preparation:

DPPH Working Solution: Prepare a fresh solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH)

in methanol to an absorbance of approximately 1.0 at 517 nm.[15]

Robinetin Solutions: Prepare a stock solution of Robinetin in DMSO. Perform serial

dilutions in methanol to achieve a range of concentrations.

Positive Control: Prepare a series of dilutions of a known antioxidant, such as ascorbic

acid or Trolox.[16]

Assay Procedure:

In a 96-well microplate, add 100 µL of each Robinetin dilution, positive control, and blank

(methanol) to respective wells.

Add 100 µL of the DPPH working solution to all wells except the blank.

Incubate the plate in the dark at room temperature for 30 minutes.[15]

Measure the absorbance of each well at 517 nm using a microplate reader.

Data Analysis:

Calculate the percentage of DPPH radical scavenging activity for each concentration using

the formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance

of Control] x 100

Plot the percentage of inhibition against the concentration of Robinetin and determine the

IC₅₀ value (the concentration required to inhibit 50% of the DPPH radicals).[16]

In Vitro Anti-inflammatory Activity Assay
This protocol outlines a general method for assessing the anti-inflammatory activity of

Robinetin by measuring the inhibition of nitric oxide (NO) production in lipopolysaccharide

(LPS)-stimulated RAW 264.7 macrophage cells.[17]
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Methodology:

Cell Culture and Seeding:

Culture RAW 264.7 macrophage cells in appropriate media.

Seed the cells in a 96-well plate at a suitable density and allow them to adhere overnight.

Compound Treatment:

Treat the cells with various non-toxic concentrations of Robinetin for a specified pre-

incubation period (e.g., 1 hour).

Inflammatory Stimulation:

Stimulate the cells with LPS (e.g., 1 µg/mL) to induce an inflammatory response. Include a

vehicle control group (no LPS) and an LPS-only group.

Incubate for 24 hours.

Nitric Oxide Measurement (Griess Assay):

After incubation, collect the cell culture supernatant.

Mix an equal volume of the supernatant with Griess reagent (a mixture of sulfanilamide

and N-(1-naphthyl)ethylenediamine dihydrochloride).

Incubate at room temperature for 10-15 minutes.

Measure the absorbance at 540 nm. The amount of nitrite is proportional to the NO

produced.

Data Analysis:

Create a standard curve using known concentrations of sodium nitrite.

Calculate the concentration of nitrite in the samples and determine the percentage of NO

inhibition by Robinetin compared to the LPS-only group.
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Anticancer Activity: Cell Viability (MTT) Assay
This protocol describes the use of the MTT assay to evaluate the cytotoxic effects of Robinetin

on a cancer cell line.[13][18]

Methodology:

Cell Seeding:

Seed cancer cells (e.g., MCF-7, HeLa) in a 96-well plate at a density of 5,000-10,000 cells

per well.[19]

Incubate overnight to allow for cell attachment.

Compound Treatment:

Treat the cells with serial dilutions of Robinetin and incubate for a desired period (e.g., 24,

48, or 72 hours).[19]

MTT Addition and Incubation:

Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each

well and incubate for 2-4 hours at 37°C.[13]

Formazan Solubilization:

Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the

formazan crystals.[13]

Absorbance Measurement:

Measure the absorbance at 570 nm.

Data Analysis:

Calculate the percentage of cell viability relative to the vehicle control.

Plot the cell viability against the Robinetin concentration to determine the IC₅₀ value.[19]
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Logical Relationship of Robinetin's Properties and Activities.

Conclusion
Robinetin is a multifaceted flavonol with a well-defined chemical structure and a range of

promising biological activities.[2][3] Its potent antioxidant, anti-inflammatory, and anticancer

properties, underpinned by its ability to modulate key cellular signaling pathways and inhibit

enzymes, make it a strong candidate for further investigation in the development of novel

therapeutics. The experimental protocols provided herein offer a foundation for researchers to

further explore and quantify the efficacy of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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